Cas no 79817-49-5 (Acetamide,N-[4-[[(4-chloro-3-nitrophenyl)sulfonyl]amino]phenyl]-)

• Product Name: Acetamide,N-[4-[[(4-chloro-3-nitrophenyl)sulfonyl]amino]phenyl]-
• CAS No: 79817-49-5
• MF: C₁₄H₁₂ClN₃O₅S
• MW: 369.780180931091
• CID: 565294
• PubChem ID: 3018871
• Update Time: 2025-04-19

Acetamide,N-[4-[[(4-chloro-3-nitrophenyl)sulfonyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(4-chloro-3-nitrophenyl)sulfonyl]amino]phenyl]-
• N-[4-[(4-chloro-3-nitrophenyl)sulfonylamino]phenyl]acetamide
• N-[4-[[(4-chloro-3-nitrophenyl)sulphonyl]amino]phenyl]acetamide
• N-(4-(((4-Chloro-3-nitrophenyl)sulphonyl)amino)phenyl)acetamide
• N-(4-{[(4-chloro-3-nitrophenyl)sulfonyl]amino}phenyl)acetamide
• N-{4-[(4-Chloro-3-nitrobenzene-1-sulfonyl)amino]phenyl}ethanimidic acid
• DTXSID201000758
• EINECS 279-279-8
• NS00062130
• 79817-49-5

• Inchi： 1S/C14H12ClN3O5S/c1-9(19)16-10-2-4-11(5-3-10)17-24(22,23)12-6-7-13(15)14(8-12)18(20)21/h2-8,17H,1H3,(H,16,19)
• InChI Key： FAGBGCWSFWSOHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NC1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 369.0186194g/mol
• Monoisotopic Mass: 369.0186194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 130Ų